Cas no 817185-85-6 (Benzenamine, 4-(2,2-diphenylethenyl)-N-(4-ethenylphenyl)-N-phenyl-)

• Product Name: Benzenamine, 4-(2,2-diphenylethenyl)-N-(4-ethenylphenyl)-N-phenyl-
• CAS No: 817185-85-6
• MF: C₃₄H₂₇N
• MW: 449.584888696671
• CID: 703309
• PubChem ID: 71420858
• Update Time: 2025-04-19

Benzenamine, 4-(2,2-diphenylethenyl)-N-(4-ethenylphenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2,2-diphenylethenyl)-N-(4-ethenylphenyl)-N-phenyl-
• N-[4-(2,2-diphenylethenyl)phenyl]-4-ethenyl-N-phenylaniline
• DTXSID50840039
• 4-(2,2-Diphenylethenyl)-N-(4-ethenylphenyl)-N-phenylaniline
• 817185-85-6

• Inchi： 1S/C34H27N/c1-2-27-18-22-32(23-19-27)35(31-16-10-5-11-17-31)33-24-20-28(21-25-33)26-34(29-12-6-3-7-13-29)30-14-8-4-9-15-30/h2-26H,1H2
• InChI Key： RKEKWUNGPFDXBW-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(C=C)=CC=1)C1C=CC(/C=C(\C2C=CC=CC=2)/C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 449.214349865g/mol
• Monoisotopic Mass: 449.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 3.2Ų